Cas no 71977-56-5 (2,7-Naphthalenedithiol)
2,7-Naphthalenedithiol structure
Product Name:2,7-Naphthalenedithiol
CAS No:71977-56-5
MF:C10H8S2
MW:192.300519943237
CID:562664
PubChem ID:13379617
Update Time:2025-08-03
2,7-Naphthalenedithiol Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Naphthalenedithiol
- naphthalene-2,7-dithiol
- 2,7-Dimercaptonaphthalene
- 2.7-Disulfhydryl-naphthalin
- Naphthalin-2,7-dithiol
- FT-0641379
- SCHEMBL332436
- 2,7-Naphthalindithiol
- AKOS006271839
- A914430
- DTXSID30538780
- 71977-56-5
- DB-020265
- G82798
-
- MDL： MFCD00068910
- Inchi： 1S/C10H8S2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1-6,11-12H
- InChI Key： INUVVGTZMFIDJF-UHFFFAOYSA-N
- SMILES： SC1=CC=C2C=CC(=CC2=C1)S
Computed Properties
- Exact Mass: 192.00700
- Monoisotopic Mass: 192.00674260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 2Ų
Experimental Properties
- Density: 1.292
- Boiling Point: 353.7°C at 760 mmHg
- Flash Point: 178.6 ºC
- Refractive Index: 1.747
- PSA: 77.60000
- LogP: 3.41720
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2,7-Naphthalenedithiol Security Information
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
2,7-Naphthalenedithiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,7-Naphthalenedithiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016606-100mg |
2,7-Naphthalenedithiol |
71977-56-5 | 98% | 100mg |
1966CNY | 2021-05-07 | |
| Alichem | A219006401-100mg |
Naphthalene-2,7-dithiol |
71977-56-5 | 95% | 100mg |
$400.00 | 2023-09-01 | |
| Ambeed | A292100-100mg |
Naphthalene-2,7-dithiol |
71977-56-5 | 95% | 100mg |
$132.0 | 2025-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016606-100mg |
2,7-Naphthalenedithiol |
71977-56-5 | 98% | 100mg |
1966.0CNY | 2021-07-13 | |
| TRC | N756898-1mg |
2,7-naphthalenedithiol |
71977-56-5 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N756898-2mg |
2,7-naphthalenedithiol |
71977-56-5 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N756898-10mg |
2,7-naphthalenedithiol |
71977-56-5 | 10mg |
$ 95.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N28560-100mg |
Naphthalene-2,7-dithiol |
71977-56-5 | 100mg |
¥2922.0 | 2021-09-08 | ||
| A2B Chem LLC | AC51653-100mg |
Naphthalene-2,7-dithiol |
71977-56-5 | 95% | 100mg |
$123.00 | 2024-04-19 | |
| Ambeed | A292100-50mg |
Naphthalene-2,7-dithiol |
71977-56-5 | 95% | 50mg |
$84.0 | 2025-04-17 |
2,7-Naphthalenedithiol Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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